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Compound of Interest

Compound Name: 3-methyl-1H-pyrazol-4-amine

Cat. No.: B168940

An In-depth Technical Guide on the Safety and Handling of 3-methyl-1H-pyrazol-4-amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-methyl-1H-pyrazol-
4-amine (CAS No: 113140-10-6). The following sections detail the potential hazards,
necessary precautions, and emergency procedures to ensure the safe use of this compound in
a laboratory setting.

Hazard Identification and Classification

While specific GHS classification for 3-methyl-1H-pyrazol-4-amine is not consistently
available across all sources, data for closely related isomers and pyrazole derivatives suggest
that it should be handled as a hazardous substance. The primary hazards are likely to include
skin irritation, serious eye irritation, and potential respiratory tract irritation. Some sources also
indicate that it may be harmful if swallowed, in contact with skin, or inhaled[1].

Table 1: GHS Hazard Summary (Based on related compounds)
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[2]
[3]

Serious Eye Damage/Eye

H319: Causes serious eye

o 2A o
Irritation irritation[2][3]
Specific target organ toxicity — H335: May cause respiratory
Single exposure irritation[2][3]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Pictograms (representative for related compounds):

laalt text

Signal Word: Warning

Physical and Chemical Properties

A consistent set of physical and chemical properties for 3-methyl-1H-pyrazol-4-amine is not

readily available. The following table summarizes the available information.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C4H7N3 [11[4]
Molecular Weight 97.12 g/mol [11121[3114]
Appearance Not Specified [1]
Melting Point No data available [1]

Boiling Point No data available [1]

Flash Point No data available [1]
Density No data available [1]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of the compound.

Handling

e This product should only be handled by, or under the close supervision of, individuals
properly qualified in the handling and use of potentially hazardous chemicals[1].

e Use only in a chemical fume hood to ensure adequate ventilation[1].
e Avoid breathing dust, fume, gas, mist, vapors, or spray[5][6].

e Avoid contact with skin, eyes, and clothing[7][8].

e Wash hands thoroughly after handling[1][9].

o Wear appropriate personal protective equipment (PPE), including laboratory clothing,
chemical-resistant gloves, and safety goggles[1].

Storage

» Store in closed vessels, refrigerated[1].

Keep the container tightly closed in a dry and well-ventilated place[5][10][11].

Store locked up[5][11].

Conditions to avoid include heat, flames, and sparks[1].

Materials to avoid include oxidizing agents, acids, and acid chlorides[1][5].

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 3-methyl-1H-pyrazol-4-amine.

Table 3: Recommended Personal Protective Equipment
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Protection Type Details

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(Us)[12].

_ . Wear suitable protective clothing and chemical-
Skin Protection ) o
resistant gloves (e.g., nitrile rubber)[1][5].

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator with an
Respiratory Protection ] ] ]
appropriate filter cartridge (e.g., Type A Brown

for organic gases and vapors)[5].

Experimental Protocols: Emergency Procedures

In the event of an emergency, follow these detailed protocols.

First-Aid Measures

General Advice: If symptoms persist, call a physician. Show the safety data sheet to the
doctor in attendance[5][9].

If Inhaled: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek medical attention immediately[1][12].

In Case of Skin Contact: Immediately wash the skin with copious amounts of water for at
least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek

medical attention[1].

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
separating the eyelids with fingers. If irritation persists, seek medical attention[1][9].

If Swallowed: Wash out the mouth with copious amounts of water for at least 15 minutes.
Seek medical attention. Do NOT induce vomiting[1][13][14].

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry powder, carbon dioxide, or alcohol-resistant foam[1]
[12].

Specific Hazards: Hazardous combustion products may include carbon monoxide and
nitrogen oxides[1].

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear[1][5].

Accidental Release Measures

Personal Precautions: Wear suitable personal protective equipment, including a respirator,
gloves, protective clothing, and eye protection[1]. Evacuate personnel to a safe area and
ensure adequate ventilation[13].

Environmental Precautions: Do not allow the material to enter drains or water courses[1].

Methods for Cleaning Up: Mix with sand or a similar inert absorbent material. Sweep up the
mixture and place it in a tightly closed container for disposal[1]. Ventilate the area and wash
the spill site after material pickup is complete[9].

Stability and Reactivity

Reactivity: No specific data is available.

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks[1].

Incompatible Materials: Oxidizing agents, acids, and acid chlorides[1][5].

Hazardous Decomposition Products: Carbon monoxide and nitrogen oxides may be formed
during combustion[1].

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations[5][10].
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Visual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 3-methyl-1H-
pyrazol-4-amine in a research environment.
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Safe Handling Workflow for 3-methyl-1H-pyrazol-4-amine
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Caption: A workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

